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Compound of Interest

Compound Name: 6-Nitro-1-pyrenol-d8

Cat. No.: B15555721

Get Quote

An In-depth Examination of a Key Deuterated Standard for Environmental and Toxicological

Analysis

This technical guide provides a comprehensive overview of the characterization of the 6-Nitro-
1-pyrenol-d8 (6-OHNP-d8) standard, a critical tool for researchers, scientists, and drug

development professionals engaged in the study of nitrated polycyclic aromatic hydrocarbons

(Nitro-PAHs) and their metabolites. Given its importance as an internal standard in analytical

methodologies, a thorough understanding of its properties and the protocols for its use is

paramount for accurate and reproducible research.

Physicochemical Properties
6-Nitro-1-pyrenol-d8 is the deuterated analogue of 6-Nitro-1-pyrenol, a metabolite of the

environmental pollutant 1-nitropyrene. The introduction of eight deuterium atoms into the

pyrene ring structure results in a distinct mass shift, making it an ideal internal standard for

mass spectrometry-based quantification methods.
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Property Value Reference

Chemical Name
6-nitropyren-2,3,4,5,7,8,9,10-

d8-1-ol
[1]

CAS Number 2469736-26-1 [1]

Molecular Formula C₁₆HD₈NO₃

Molecular Weight 271.11 [1]

Appearance Solid (form may vary)

Unlabelled CAS Number 1767-28-8 [1]

Analytical Characterization
The primary application of 6-Nitro-1-pyrenol-d8 is as an internal standard in liquid

chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification of 1-

nitropyrene metabolites in biological and environmental samples.[2] Its characterization is

crucial to ensure the accuracy and precision of these analytical methods.

Mass Spectrometry (MS)
Mass spectrometry is the cornerstone for the characterization and utilization of 6-Nitro-1-
pyrenol-d8. It is used to confirm the molecular weight, assess isotopic purity, and establish

fragmentation patterns for quantitative analysis.

Expected Mass Spectrometric Data:

Parameter Expected Value

[M-H]⁻ (Negative Ion Mode) m/z 270.1

Isotopic Purity >98%

Note: The exact mass and isotopic distribution can be confirmed by high-resolution mass

spectrometry.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
While detailed NMR data for the deuterated standard is not widely published, ¹H NMR and ¹³C

NMR spectroscopy are fundamental techniques for the structural elucidation and purity

assessment of the non-deuterated analogue, 6-Nitro-1-pyrenol. The absence of signals in the

¹H NMR spectrum corresponding to the deuterated positions would confirm the successful

isotopic labeling.

Experimental Protocols
The following sections detail generalized experimental protocols relevant to the use of 6-Nitro-
1-pyrenol-d8 as an internal standard. These are based on established methodologies for the

analysis of related compounds.

Preparation of Standard Solutions
Accurate preparation of standard solutions is critical for quantitative analysis.

Protocol:

Stock Solution (e.g., 1 mg/mL): Accurately weigh a precise amount of 6-Nitro-1-pyrenol-d8
and dissolve it in a suitable solvent (e.g., methanol, DMSO) to a known volume in a Class A

volumetric flask.

Working Solutions: Prepare a series of working solutions by serial dilution of the stock

solution with the appropriate solvent to the desired concentrations for spiking into calibration

standards and samples.

Sample Preparation for Urine Analysis
This protocol is adapted from methodologies for the analysis of 1-nitropyrene metabolites in

human urine.[2]

Workflow for Urine Sample Preparation:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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